Cas no 2877634-60-9 (4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine)

• Product Name: 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine
• CAS No: 2877634-60-9
• MF: C₁₆H₂₁F₃N₄O₂
• MW: 358.358753919601
• CID: 5329165
• PubChem ID: 165434802
• Update Time: 2025-06-12

4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6752-5002
• 2877634-60-9
• AKOS040865171
• 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine
• [1-[2-Methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C16H21F3N4O2/c1-11-20-13(16(17,18)19)10-14(21-11)22-4-2-12(3-5-22)15(24)23-6-8-25-9-7-23/h10,12H,2-9H2,1H3
• InChI Key： LOBVTBVSVLIGFS-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=C(C(F)(F)F)N=C(C)N=2)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 358.16166041g/mol
• Monoisotopic Mass: 358.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.3±50.0 °C(Predicted)
• pka: 3.22±0.43(Predicted)

Additional information on 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine

Research Briefing on 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine (CAS: 2877634-60-9)

This research briefing provides a comprehensive overview of the latest advancements in the study of 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine (CAS: 2877634-60-9), a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting various diseases, including cancer and inflammatory disorders.

The compound's unique structural features, such as the trifluoromethylpyrimidine moiety and the morpholine carbonyl group, contribute to its biological activity and pharmacokinetic properties. Recent research has focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in preclinical models. These efforts aim to enhance its therapeutic potential and reduce off-target effects.

One of the most notable findings from recent studies is the compound's ability to modulate specific signaling pathways involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine exhibits potent inhibitory activity against a kinase implicated in tumor growth, with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for anticancer drug development.

In addition to its therapeutic applications, recent research has also explored the compound's role in chemical biology as a tool for probing biological systems. Its ability to selectively bind to certain proteins makes it a valuable probe for studying protein-ligand interactions and signaling networks. This dual utility underscores its importance in both drug discovery and basic research.

Looking ahead, ongoing studies are investigating the compound's safety profile, bioavailability, and potential for combination therapies. Preliminary results from these studies are promising, indicating that 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine could soon advance to clinical trials. However, further optimization and validation are required to address challenges such as metabolic stability and tissue-specific delivery.

In conclusion, the latest research on 4-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carbonyl}morpholine (CAS: 2877634-60-9) highlights its significant potential in medicinal chemistry and chemical biology. Its unique structural and functional properties make it a promising candidate for the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic and scientific value.